N-(1-ethyl-5-morpholin-4-yl-6-oxo-1,6-dihydropyridazin-4-yl)-2-(4-methylphenoxy)acetamide
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Description
N-(1-ethyl-5-morpholin-4-yl-6-oxo-1,6-dihydropyridazin-4-yl)-2-(4-methylphenoxy)acetamide is a useful research compound. Its molecular formula is C26H20FN5O3 and its molecular weight is 469.476. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
N-(1-ethyl-5-morpholin-4-yl-6-oxo-1,6-dihydropyridazin-4-yl)-2-(4-methylphenoxy)acetamide is related to compounds that demonstrate significant antifungal properties. For instance, derivatives such as 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as effective fungicides against Candida species and show broad antifungal in vitro activity against various fungi species, including molds and dermatophytes. These derivatives also exhibited in vivo efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).
Pharmaceutical Applications
The compound also bears resemblance to various pharmaceutical agents. For instance, pyridazino(4,5-b)indole-1-acetamide compounds, which are structurally similar, have been reported to have diverse activities such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Habernickel, 2002).
Coordination Chemistry and Antioxidant Activity
This compound's derivatives are also important in coordination chemistry and possess antioxidant activities. For instance, two pyrazole-acetamide derivatives have been used to synthesize coordination complexes with cobalt and copper. These complexes exhibit significant antioxidant activity, indicating potential for application in fields requiring antioxidant properties (Chkirate et al., 2019).
Synthesis of Antimicrobials
The compound is also relevant in the synthesis of antimicrobials. For example, derivatives like 2-(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine have been used to synthesize potent antimicrobials, including arecoline derivatives, phendimetrazine, and polygonapholine (Kumar et al., 2007).
Natural Antioxidant Sources
Additionally, nitrogen-containing bromophenols, similar in structure to the subject compound, have been isolated from marine algae and show potent scavenging activity against radicals, indicating their potential as natural antioxidants in food and pharmaceutical industries (Li et al., 2012).
Synthesis of Kinase Inhibitors
Derivatives of this compound are key intermediates in the synthesis of selective kinase inhibitors. For instance, N-(3-cyano-7-ethoxy-1,4-dihydro-4-oxoquinolin-6-yl)acetamide is a crucial intermediate for synthesizing inhibitors of epidermal growth factor receptor (EGFR) kinase, which are important in cancer treatment (Jiang et al., 2011).
properties
IUPAC Name |
2-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20FN5O3/c1-15-6-9-19(10-7-15)29-22(33)14-32-13-21(23(34)20-11-8-16(2)28-25(20)32)26-30-24(31-35-26)17-4-3-5-18(27)12-17/h3-13H,14H2,1-2H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNCFVOPMCRBPBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C4=NC(=NO4)C5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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